Cas no 1702-17-6 (Clopyralid)
Clopyralid is a selective systemic herbicide belonging to the pyridinecarboxylic acid chemical family. It is primarily used for post-emergent control of broadleaf weeds, particularly in crops such as cereals, oilseed rape, and legumes. Clopyralid exhibits high efficacy against weeds in the Asteraceae, Fabaceae, and Solanaceae families, including thistles, clover, and nightshades. Its mode of action involves mimicking auxin, disrupting plant growth processes. The compound is absorbed through foliage and roots, ensuring thorough translocation within target plants. Clopyralid is valued for its low application rates, long residual activity, and selectivity, minimizing crop damage. It is also compatible with integrated weed management systems due to its favorable environmental profile.
Clopyralid structure
Product Name:Clopyralid
CAS No:1702-17-6
MF:C6H3Cl2NO2
MW:191.999519586563
MDL:MFCD00078655
CID:41842
Update Time:2025-06-29
Clopyralid Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Dichloro-2-pyridinecarboxylic acid
- 3,6-dichlorpicolinic acid
- 3,6-dichloropicolinic acid
- Clopyralid
- 3,6-Dichloropyridine-2-carboxylic acid
- 3,6-dichloropyridine-3-carboxylic acid
- Clopyralid Solution
- Lontrel
- 3,6-DCP
- 3,6-Dichloro-pyridine-2-carboxylic acid
- benzalox
- campaign
- cirtoxin
- cyronal
- format
- LONCID
- reclaim
- shield
- Clopyralide
- 2-Pyridinecarboxylic acid, 3,6-dichloro-
- Versatill
- Transline
- Matrigon
- Stinger
- Lontrel L
- Dowco 290
- Lontrel 3
- Lontrel 300
- Lontrel 100
- Huiloralid
- Cliophar
- Crusader S
- Acide dichloro-3,6 picolinique
- Lontrel SF 100
- Acide 3,6-dichloropicolinique
- Caswell No. 323H
- XRM 3972
- IWD 3523
-
- MDL： MFCD00078655
- Inchi： 1S/C6H3Cl2NO2/c7-3-1-2-4(8)9-5(3)6(10)11/h1-2H,(H,10,11)
- InChI Key： HUBANNPOLNYSAD-UHFFFAOYSA-N
- SMILES： C1(C(=O)O)N=C(C=CC=1Cl)Cl
- BRN： 473755
Computed Properties
- Exact Mass: 190.95400
- Monoisotopic Mass: 190.954084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
Experimental Properties
- Color/Form: White powder
- Density: 1.4313 (rough estimate)
- Melting Point: 149.0 to 153.0 deg-C
- Boiling Point: 0°C
- Flash Point: Fahrenheit: >212 ° f
Celsius: >100 ° c - Refractive Index: 1.6100 (estimate)
- Water Partition Coefficient: 1.0 g/L
- PSA: 50.19000
- LogP: 2.08660
- Solubility: Soluble in water.
- Merck: 2400
Clopyralid Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H318
- Warning Statement： P280,P305+P351+P338
- Hazardous Material transportation number：UN 3077
- WGK Germany：3
- Hazard Category Code： 41
- Safety Instruction： S26-S30-S61-S39
- RTECS：TJ7500700
-
Hazardous Material Identification：
- Risk Phrases：R41; R51/53
- Packing Group：III
- Safety Term：9
- HazardClass：9
- PackingGroup：III
- Toxicity：LD50 in male, female rats (mg/kg): >5000, 4300 orally; LC50 (96 hr) to rainbow trout: 103.5 mg/l (Brown, Uprichard)
- TSCA：Yes
- Storage Condition：Store at room temperature
- Packing Group：III
- Hazard Level：9
Clopyralid Customs Data
- HS CODE：2933399028
- Customs Data：
China Customs Code:
2933399028Overview:
HS:2933399028 Imidazole nicotinic acid,Meimidazole nicotinic acid,Imidazole ethylnicotinic acid [including aminochloropyridine acid,Trichloropyroxyacetic acid,Chlorofluoropyridoxyacetic acid,Dichloropyridinic acid] VAT:17.0% Tax refund rate:9.0% Regulatory conditions:S Minimum tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Regulatory conditions:
S.Import and Export Pesticide Registration Certificate
Summary:
2933399028 2-((3,5,6-trichloropyridin-2-yl)oxy)acetic acid.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:20.0%
Clopyralid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C141485-1g |
Clopyralid |
1702-17-6 | 96% | 1g |
¥617.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C141485-5g |
Clopyralid |
1702-17-6 | 96% | 5g |
¥2059.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C114576-5g |
Clopyralid |
1702-17-6 | 5g |
¥3089.90 | 2023-09-03 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C114576-100g |
Clopyralid |
1702-17-6 | 100g |
¥30590.90 | 2023-09-03 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C114576-25g |
Clopyralid |
1702-17-6 | 25g |
¥10917.90 | 2023-09-03 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C114576-250mg |
Clopyralid |
1702-17-6 | 250mg |
¥205.90 | 2023-09-03 | ||
| Fluorochem | 045805-1g |
3,6-Dichloropyridine-2-carboxylic acid |
1702-17-6 | 95%% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 045805-5g |
3,6-Dichloropyridine-2-carboxylic acid |
1702-17-6 | 95%% | 5g |
￡12.00 | 2022-03-01 | |
| Fluorochem | 045805-25g |
3,6-Dichloropyridine-2-carboxylic acid |
1702-17-6 | 95%% | 25g |
￡22.00 | 2022-03-01 | |
| Fluorochem | 045805-100g |
3,6-Dichloropyridine-2-carboxylic acid |
1702-17-6 | 95%% | 100g |
￡68.00 | 2022-03-01 |
Clopyralid Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:1702-17-6)Clopyralid
Order Number:sfd15898
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1702-17-6)Clopyralid
Order Number:LE12216
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:06
Price ($):discuss personally
Email:18501500038@163.com
Clopyralid Related Literature
-
Adrian Zajac,Rafal Kukawka,Anna Pawlowska-Zygarowicz,Olga Stolarska,Marcin Smiglak Green Chem. 2018 20 4764
-
E. G. Cotterill Analyst 1982 107 76
-
Ionel Ciucanu,Petra Silvia Popa,Vlad Agotici,Gheorghe Dehelean Anal. Methods 2014 6 6571
-
Anna Syguda,Anna Gielnik,Andrzej Borkowski,Marta Wo?niak-Karczewska,Anna Parus,Aneta Piechalak,Anna Olejnik,Roman Marecik,?ukasz ?awniczak,?ukasz Chrzanowski New J. Chem. 2018 42 9819
-
Amanda Larasati,Geoffrey D. Fowler,Nigel J. D. Graham Environ. Sci.: Water Res. Technol. 2020 6 2043
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